Cas no 40203-74-5 (Methyl 2-cyclohexylideneacetate)

• Product Name: Methyl 2-cyclohexylideneacetate
• CAS No: 40203-74-5
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• MDL: MFCD09866830
• CID: 2667342
• PubChem ID: 11126470
• Update Time: 2025-06-08

Methyl 2-cyclohexylideneacetate Chemical and Physical Properties

Names and Identifiers

• Cyclohexylideneacetic acid methyl ester
• methyl 2-cyclohexylideneacetate
• Methyl 2-cyclohexylideneacetate

• MDL： MFCD09866830
• Inchi： 1S/C9H14O2/c1-11-9(10)7-8-5-3-2-4-6-8/h7H,2-6H2,1H3
• InChI Key： SSYXINHPLNNOSJ-UHFFFAOYSA-N
• SMILES： O(C)C(/C=C1/CCCCC/1)=O

Experimental Properties

• Density: 1.0021
• Boiling Point: 237.58°C (rough estimate)
• Refractive Index: 1.4838 (estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on Methyl 2-cyclohexylideneacetate

Methyl 2-Cyclohexylideneacetate: A Comprehensive Overview

Methyl 2-cyclohexylideneacetate, also known by its CAS number 40203-74-5, is a versatile organic compound with significant applications in various industries. This compound is widely recognized for its role in the synthesis of complex molecules, particularly in the fragrance and pharmaceutical sectors. Its unique structure, featuring a cyclohexylidene group attached to an acetate moiety, makes it a valuable intermediate in organic chemistry.

The synthesis of methyl 2-cyclohexylideneacetate typically involves the reaction of cyclohexanone with methyl acrylate under specific conditions. This process is well-documented in chemical literature and has been optimized to ensure high yields and purity. Recent advancements in catalytic methods have further enhanced the efficiency of this synthesis, making it more environmentally friendly and cost-effective.

In terms of applications, methyl 2-cyclohexylideneacetate is prominently used as a precursor in the production of cyclic ketones and related compounds. Its ability to undergo various reactions, such as cycloadditions and aldol condensations, has made it indispensable in the creation of complex aromatic molecules. For instance, it plays a crucial role in the synthesis of certain musk fragrances, which are widely used in perfumery and personal care products.

Recent studies have also highlighted the potential of methyl 2-cyclohexylideneacetate in drug discovery. Researchers have explored its use as a building block for constructing bioactive compounds with potential therapeutic applications. For example, derivatives of this compound have shown promise in anti-inflammatory and antioxidant assays, indicating its potential role in developing novel pharmaceutical agents.

The physical properties of methyl 2-cyclohexylideneacetate are well-characterized, with a melting point of approximately -15°C and a boiling point around 115°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate facilitates its use in various chemical reactions. The compound is also relatively stable under normal storage conditions, provided it is protected from moisture and light.

From an environmental perspective, the handling and disposal of methyl 2-cyclohexylideneacetate must adhere to standard laboratory safety protocols. While it is not classified as a hazardous material under most regulations, proper precautions should be taken to minimize exposure and ensure safe handling practices.

In conclusion, methyl 2-cyclohexylideneacetate (CAS No. 40203-74-5) remains a critical compound in modern organic chemistry. Its versatility, combined with recent advancements in its synthesis and application, underscores its importance across multiple industries. As research continues to uncover new potential uses for this compound, its role in chemical innovation is likely to expand further.